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Compound of Interest

Compound Name: 9-Phenylcarbazole-d13

Cat. No.: B15558545

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for 9-Phenylcarbazole-d13, including operational and disposal plans. Note that
while this compound is a deuterated isotopologue of 9-Phenylcarbazole, the safety precautions
are considered equivalent due to their similar chemical structures.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Phenylcarbazole is classified as a hazardous chemical that can cause skin irritation, serious
eye damage, and respiratory irritation.[1][2] Adherence to proper PPE protocols is mandatory to
ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specific Recommendations

Purpose

Eye/Face Protection

Chemical safety goggles or a
face shield.[1]

Protects against splashes and
dust particles that can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab
coat.[1][3]

Prevents skin contact which

can cause irritation.[1]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask).[1]

Prevents inhalation of dust
which may cause respiratory
tract irritation.[1][2]

Footwear

Closed-toe, chemical-resistant
shoes.[3]

Protects feet from spills.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 9-Phenylcarbazole is provided

below. These properties are expected to be very similar for its deuterated form, 9-

Phenylcarbazole-d13.

Property

Value

Molecular Formula

CisHi3N

Molecular Weight 243.30 g/mol [2]
Appearance Solid

Melting Point 95-97 °C

Signal Word Danger[1]

Hazard Statements

H315, H318, H335, H413
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Experimental Protocols: Operational and Disposal
Plans

Operational Plan: Step-by-Step Handling Procedure

e Preparation:
o Ensure a calibrated analytical balance is located within a certified chemical fume hood.
o Verify that an eyewash station and safety shower are readily accessible.[1]
o Don all required PPE as specified in the table above.

» Weighing and Aliquoting:

o Perform all manipulations of solid 9-Phenylcarbazole-d13 within the chemical fume hood
to minimize dust inhalation.

o Use a micro-spatula for transferring the compound to a pre-tared, labeled container.

o Avoid creating dust. If dust is generated, allow it to settle within the fume hood before
proceeding.[4]

e Dissolution:

o Add the desired solvent to the container with the solid compound slowly to prevent
splashing.[4]

o If sonication or heating is required, ensure the container is properly sealed or equipped
with a condenser to prevent the release of vapors.

e Post-Handling:

o Thoroughly decontaminate all surfaces and equipment that came into contact with the
chemical using an appropriate solvent.

o Collect all cleaning materials and solvents as hazardous waste.[4]
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o Wash hands thoroughly with soap and water after removing gloves.[1]
Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Waste Segregation:

o Solid Waste: All solid materials contaminated with 9-Phenylcarbazole-d13 (e.g., used
gloves, weighing paper, paper towels) must be collected in a dedicated, clearly labeled
hazardous waste container.[4]

o Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, labeled hazardous waste container for liquids. Do not pour down the drain.[1]

o Sharps Waste: Any contaminated sharps (e.g., needles, broken glass) must be disposed
of in a designated sharps container.[4]

o Waste Disposal:
o All waste must be disposed of through an approved waste disposal plant.[1]
o Follow all local, regional, and national regulations for hazardous waste disposal.[1]

Visual Guides

The following diagrams illustrate the recommended workflows for handling and hazard control.
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Caption: Workflow for safe handling and disposal of 9-Phenylcarbazole-d13.
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Caption: Hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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